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An In-Depth Technical Guide to the Titanium-Zinc (Ti-Zn) Alloy Phase Diagram

Introduction

The titanium-zinc (Ti-Zn) binary alloy system is of significant interest for various applications,
including the development of biodegradable medical implants and high-durability coatings.[1][2]
An understanding of the Ti-Zn phase diagram is crucial for controlling the microstructure and,
consequently, the mechanical and corrosion properties of these alloys. This guide provides a
detailed overview of the Ti-Zn phase diagram, summarizing the key phases, invariant reactions,
and the experimental methodologies used for their determination.

Phases and Solubility in the Ti-Zn System

The Ti-Zn system is characterized by the presence of terminal solid solutions, (aTi) and (BTi) on
the titanium-rich side and (Zn) on the zinc-rich side, along with several intermetallic
compounds. The solubility of titanium in solid zinc is very low.[2][3] Conversely, titanium has a
higher solubility for zinc.

Crystalline Phases
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The established intermetallic phases in the Ti-Zn system are detailed in the table below. These
compounds form at specific stoichiometric ratios and exhibit distinct crystal structures.

Phase Composition Pearson Space Group Prototype
(wt% Zn) Symbol

(BTi) 0to 38 cl2 Im-3m W

(aTi) 0 hP2 P63/mmc Mg

Ti2Zn 40.6 tI6 [4/mmm MoSi2

TiZn 57.7 cP2 Pm-3m CsCl

TizZn2 73.2 hP12 P63/mmc MgZn2

Tizn3 80.4 cP4 Pm-3m AuCus3

TiZn5 87.2

TiZn10 93.2

TiZzn16 95.6 0oC68 Cmecm

(Zn) 100 hP2 P63/mmc Mg

Table 1: Crystallographic data of phases present in the Ti-Zn system.[4]

Solubility Data

The solubility of titanium in zinc is temperature-dependent. At room temperature, the solubility
is extremely low, in the range of 0.0004—0.0005 wt.% Ti.[3] As the temperature increases, the
solubility also increases.

Temperature Solubility of Ti in Zn (wt.%)
300 °C 0.007-0.015[3][5]
400 °C ~0.02[5]

Table 2: Solubility of Titanium in Zinc at different temperatures.
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Invariant Reactions in the Ti-Zn System

Invariant reactions are transformations that occur at a constant temperature and involve three
phases. The key invariant reactions in the Ti-Zn system, such as eutectic and eutectoid
transformations, are summarized below. A eutectic reaction involves the transformation of a
single liquid phase into two solid phases upon cooling.[6][7] A eutectoid reaction is a solid-state
reaction where one solid phase transforms into two different solid phases.[6][7]

Composition (wt.%

Reaction Temperature (°C) Ti) Transformation

i
Eutectic 418.6 0.160 L < (Zn) + TiZn16[3]
Eutectoid ~620 - BTi < oTi+ Ti2Zn[1]

Table 3: Key invariant reactions in the Titanium-Zinc system.

Logical Relationship of Key Phases in the Ti-Zn
System

The following diagram illustrates the relationships between the major phases and the invariant
reactions on both the zinc-rich and titanium-rich sides of the phase diagram.
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A simplified diagram showing key phases and transformations in the Ti-Zn system.
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Experimental Protocols for Phase Diagram
Determination

The determination of a phase diagram is a complex process that relies on a combination of
experimental techniques to identify phase boundaries and transformations.

Sample Preparation

» Alloy Synthesis: High-purity titanium and zinc are weighed to the desired compositions. The
alloys are typically produced by arc melting or induction melting under an inert atmosphere
(e.g., argon) to prevent oxidation.

e Homogenization: The as-cast alloys are sealed in quartz tubes under vacuum and annealed
at elevated temperatures for an extended period to ensure a homogeneous distribution of
the constituent elements.

e Quenching: After homogenization, samples are quenched in water or brine to retain the high-
temperature phase structures at room temperature for analysis.

Phase Transformation Analysis

 Differential Scanning Calorimetry (DSC) / Differential Thermal Analysis (DTA): These
techniques are used to determine the temperatures of phase transformations (e.g., solidus,
liquidus, eutectic, and eutectoid temperatures). The sample is heated or cooled at a
controlled rate, and the heat flow to or from the sample is measured relative to a reference.
Endothermic or exothermic peaks in the DSC/DTA curve indicate the temperatures at which
phase transformations occur.[1]

Microstructural and Compositional Analysis

o X-Ray Diffraction (XRD): XRD is employed to identify the crystal structures of the phases
present in the annealed and quenched samples. The diffraction pattern of an alloy is
compared with standard diffraction patterns from databases to identify the phases.[5][8]

e Scanning Electron Microscopy (SEM) and Energy Dispersive X-ray Spectroscopy (EDS):
SEM is used to visualize the microstructure of the alloys, revealing the morphology, size, and
distribution of different phases.[5] EDS is coupled with SEM to determine the elemental
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composition of each phase, which is crucial for identifying the composition ranges of solid
solutions and the stoichiometry of intermetallic compounds.[1][5]

o Optical Microscopy (OM): OM is often used for the initial examination of the microstructure,
particularly for identifying grain boundaries and the overall phase distribution after etching.[3]

Experimental Workflow for Phase Diagram
Determination

The following diagram outlines a typical workflow for the experimental determination of a binary
phase diagram.
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A flowchart illustrating the typical experimental workflow for phase diagram determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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